Cas no 3329-43-9 (2,2,3-trimethylbut-3-en-1-ol)

• Product Name: 2,2,3-trimethylbut-3-en-1-ol
• CAS No: 3329-43-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00831243
• CID: 2946171
• PubChem ID: 4606994
• Update Time: 2025-04-21

2,2,3-trimethylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trimethylbut-3-en-1-ol
• EN300-2001165
• 2,2,3-TRIMETHYL-BUT-3-EN-1-OL
• KZDIANLKFXXHBV-UHFFFAOYSA-N
• SCHEMBL8289088
• AKOS024435213
• 3329-43-9

• MDL： MFCD00831243
• Inchi： 1S/C7H14O/c1-6(2)7(3,4)5-8/h8H,1,5H2,2-4H3
• InChI Key： KZDIANLKFXXHBV-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(=C)C

Computed Properties

• Exact Mass: 114.104465066g/mol
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols